Cas no 2172598-04-6 (2-(difluoromethyl)-5-(2-methylpropyl)oxolane-3-carboxylic acid)

• Product Name: 2-(difluoromethyl)-5-(2-methylpropyl)oxolane-3-carboxylic acid
• CAS No: 2172598-04-6
• MF: C₁₀H₁₆F₂O₃
• MW: 222.229050636292
• CID: 6008237
• PubChem ID: 165599667
• Update Time: 2025-06-14

2-(difluoromethyl)-5-(2-methylpropyl)oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(difluoromethyl)-5-(2-methylpropyl)oxolane-3-carboxylic acid
• 2172598-04-6
• EN300-1609628

• Inchi： 1S/C10H16F2O3/c1-5(2)3-6-4-7(10(13)14)8(15-6)9(11)12/h5-9H,3-4H2,1-2H3,(H,13,14)
• InChI Key： PMXLSKMNJLOUOE-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)CC(CC(C)C)O1)F

Computed Properties

• Exact Mass: 222.10675069g/mol
• Monoisotopic Mass: 222.10675069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(difluoromethyl)-5-(2-methylpropyl)oxolane-3-carboxylic acid

Research Brief on 2-(Difluoromethyl)-5-(2-methylpropyl)oxolane-3-carboxylic acid (CAS: 2172598-04-6)

The compound 2-(difluoromethyl)-5-(2-methylpropyl)oxolane-3-carboxylic acid (CAS: 2172598-04-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the unique structural features of 2-(difluoromethyl)-5-(2-methylpropyl)oxolane-3-carboxylic acid, which include a difluoromethyl group and a 2-methylpropyl substituent on an oxolane ring. These moieties are believed to contribute to its metabolic stability and bioavailability, making it a promising scaffold for drug development. Researchers have explored its role as an inhibitor of specific enzymes involved in inflammatory pathways, with preliminary data suggesting potent anti-inflammatory effects in vitro and in vivo.

The synthesis of this compound has been optimized in recent publications, with a focus on improving yield and purity. A key advancement involves the use of asymmetric catalysis to achieve enantioselective synthesis, which is critical for its biological activity. The compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME), have also been characterized, revealing favorable profiles for oral administration.

In preclinical models, 2-(difluoromethyl)-5-(2-methylpropyl)oxolane-3-carboxylic acid has demonstrated efficacy in reducing markers of inflammation and oxidative stress. Notably, it has shown selectivity for its target enzymes, minimizing off-target effects. These findings support its potential as a lead compound for treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising results, challenges remain in its clinical translation. Current research is addressing issues related to scalability of synthesis and long-term safety. Collaborative efforts between academic and industrial researchers are underway to advance this compound into early-phase clinical trials. The ongoing studies aim to validate its therapeutic potential and optimize its chemical properties for human use.

In conclusion, 2-(difluoromethyl)-5-(2-methylpropyl)oxolane-3-carboxylic acid represents a novel and exciting avenue in medicinal chemistry. Its unique structure and biological activity make it a compelling candidate for further development. Future research should focus on elucidating its mechanism of action in greater detail and exploring its applications in other disease contexts.